Cas no 104086-00-2 (1,1'-Biphenyl,2,2',5-trichloro-5'-(methylsulfonyl)-)

• Product Name: 1,1'-Biphenyl,2,2',5-trichloro-5'-(methylsulfonyl)-
• CAS No: 104086-00-2
• MF: C₁₃H₉Cl₃O₂S
• MW: 335.633359670639
• CID: 159688
• PubChem ID: 190689
• Update Time: 2025-04-19

1,1'-Biphenyl,2,2',5-trichloro-5'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',5-trichloro-5'-(methylsulfonyl)-
• 1-chloro-2-(2,5-dichlorophenyl)-4-methylsulfonylbenzene
• 2,2',5-Trichloro-5'-(methylsulfonyl)-1,1'-biphenyl
• DTXSID20146252
• 1,1'-Biphenyl, 2,2',5-trichloro-5'-(methylsulfonyl)-
• 104086-00-2

• Inchi： 1S/C13H9Cl3O2S/c1-19(17,18)9-3-5-13(16)11(7-9)10-6-8(14)2-4-12(10)15/h2-7H,1H3
• InChI Key： RITIGLZNFMPVQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1Cl)Cl)S(C)(=O)=O

Computed Properties

• Exact Mass: 333.93907
• Monoisotopic Mass: 333.938883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.444
• Boiling Point: 472.1°Cat760mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.599
• PSA: 34.14
• LogP: 5.79810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls